BENGHE Foundational & Exploratory

Check Availability & Pricing

Core Properties of Disulfoton Sulfone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disulfoton sulfone

Cat. No.: B150065

Disulfoton sulfone is a metabolite of disulfoton, an organophosphate insecticide.[1] The
sulfone is formed through the oxidation of the thioether sulfur of the parent compound.[2] This
transformation is a critical aspect of disulfoton's bioactivation and detoxification pathways within
biological systems and the environment.

Quantitative Data Summary

The fundamental physicochemical properties of disulfoton sulfone are summarized in the
table below for easy reference and comparison.

Property Value
Molecular Weight 306.40 g/mol
Molecular Formula C8H1904PS3
CAS Number 2497-06-5

Metabolic Pathway of Disulfoton

The metabolism of disulfoton primarily occurs through three pathways: oxidation of the
thioether sulfur, oxidation of the thiono sulfur, and hydrolysis of the P-S-C linkage.[2] The
formation of disulfoton sulfone is a result of the oxidation of the thioether sulfur.[1][2] This
metabolic process can be visualized as a sequential oxidation, first to disulfoton sulfoxide and
then further to disulfoton sulfone.[2]
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Caption: Metabolic pathway of Disulfoton to Disulfoton Sulfone.

Experimental Protocols for Analysis

The detection and quantification of disulfoton sulfone, often in conjunction with the parent
compound and other metabolites, are crucial for residue analysis in food safety and
environmental monitoring. A widely used and highly sensitive method is Ultra-High-
Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS).

Determination of Disulfoton and its Metabolites in
Agricultural Products by UHPLC-MS/MS

This protocol outlines a reliable method for the simultaneous determination of disulfoton and its
metabolites, including disulfoton sulfone, in various agricultural products.[3]

3.1.1. Sample Preparation: Dispersive Solid-Phase Extraction (d-SPE)[3]

» Weigh 5.0 g of a homogenized sample into a 50 mL centrifuge tube. For certain matrices like
wheat, coffee beans, and peanuts, pre-soak the sample in 5 mL of water.

e Add 10 mL of acetonitrile and vortex for 10 minutes to extract the analytes.
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e Add 4 g of NaCl and vortex for 30 seconds.
o Centrifuge the mixture for 5 minutes.

o Transfer 1.5 mL of the supernatant (acetonitrile layer) into a clean tube containing a mixture
of 50 mg octadecylsilane bonded silica (C18), 50 mg primary secondary amine (PSA), and
50 mg aminopropyl (NH2) adsorbents for cleanup.

o Vortex briefly and centrifuge. The resulting supernatant is ready for UHPLC-MS/MS analysis.
3.1.2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis[3]

e Chromatographic Column: A Thermo Syncronis C18 column (150 mm x 2.1 mm, 5 ym) is
typically used for separation.

o Mobile Phase: Gradient elution with water and acetonitrile is employed.
e Column Temperature: Maintained at 40 °C.

e Injection Volume: 2 pL.

« lonization Mode: Positive electrospray ionization (ESI+).

o Detection Mode: Multiple Reaction Monitoring (MRM) is used for selective and sensitive
guantification of disulfoton and its metabolites.

3.1.3. Quantification[3]

Quantitative analysis is performed using an external standard method with matrix-matched
calibration curves to compensate for matrix effects. The identification of the analytes is
confirmed by comparing the retention times and the ratios of the characteristic ion pairs (one
parent ion and two fragment ions) with those of the standards.

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of disulfoton sulfone in
agricultural samples.
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Caption: General workflow for disulfoton sulfone analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b150065?utm_src=pdf-body-img
https://www.benchchem.com/product/b150065?utm_src=pdf-body
https://www.benchchem.com/product/b150065?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Disulfoton
https://www.atsdr.cdc.gov/toxprofiles/tp65-c3.pdf
https://pubmed.ncbi.nlm.nih.gov/35080159/
https://pubmed.ncbi.nlm.nih.gov/35080159/
https://pubmed.ncbi.nlm.nih.gov/35080159/
https://www.benchchem.com/product/b150065#disulfoton-sulfone-molecular-weight
https://www.benchchem.com/product/b150065#disulfoton-sulfone-molecular-weight
https://www.benchchem.com/product/b150065#disulfoton-sulfone-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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